Cas no 1804487-41-9 (2-Amino-3-(difluoromethyl)-5-fluoro-6-nitropyridine)
2-Amino-3-(difluoromethyl)-5-fluoro-6-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-(difluoromethyl)-5-fluoro-6-nitropyridine
-
- Inchi: 1S/C6H4F3N3O2/c7-3-1-2(4(8)9)5(10)11-6(3)12(13)14/h1,4H,(H2,10,11)
- InChI Key: OTHVVWLCLHYRGD-UHFFFAOYSA-N
- SMILES: FC1=C([N+](=O)[O-])N=C(C(C(F)F)=C1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 223
- XLogP3: 1.4
- Topological Polar Surface Area: 84.7
2-Amino-3-(difluoromethyl)-5-fluoro-6-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029069620-1g |
2-Amino-3-(difluoromethyl)-5-fluoro-6-nitropyridine |
1804487-41-9 | 97% | 1g |
$1,549.60 | 2022-04-02 |
2-Amino-3-(difluoromethyl)-5-fluoro-6-nitropyridine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-Amino-3-(difluoromethyl)-5-fluoro-6-nitropyridine
Professional Introduction to 2-Amino-3-(difluoromethyl)-5-fluoro-6-nitropyridine (CAS No. 1804487-41-9)
2-Amino-3-(difluoromethyl)-5-fluoro-6-nitropyridine, with the CAS number 1804487-41-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of multiple fluorine atoms and a nitro group in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.
The compound's structure consists of a pyridine core, which is a common motif in many bioactive molecules. The pyridine ring is substituted with an amino group at the 2-position, a difluoromethyl group at the 3-position, a fluoro atom at the 5-position, and a nitro group at the 6-position. This specific arrangement of functional groups contributes to its reactivity and makes it a versatile building block for more complex molecular architectures.
In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. The introduction of fluorine atoms can significantly alter the electronic properties of a molecule, influencing its interactions with biological targets. For instance, the electron-withdrawing nature of the nitro group and the electron-donating effect of the amino group can fine-tune the compound's overall reactivity and binding affinity.
One of the most compelling aspects of 2-amino-3-(difluoromethyl)-5-fluoro-6-nitropyridine is its potential as a precursor in the synthesis of pharmacologically active agents. Researchers have leveraged this compound to develop novel inhibitors targeting various therapeutic pathways. The difluoromethyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability, making it a preferred moiety in drug design.
Recent studies have highlighted the compound's utility in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The combination of fluorine atoms and nitro groups in its structure allows for selective interactions with protein targets, thereby minimizing off-target effects. This specificity is essential for developing drugs with high efficacy and low toxicity.
The synthesis of 2-amino-3-(difluoromethyl)-5-fluoro-6-nitropyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized synthetic methodologies to ensure high yields and purity. Advanced techniques such as metal-catalyzed cross-coupling reactions have been employed to introduce fluorinated substituents efficiently.
The compound's role in medicinal chemistry extends beyond kinase inhibitors. It has also been explored as a building block for developing antiviral and antibacterial agents. The unique electronic properties conferred by the fluorine and nitro groups make it an attractive candidate for designing molecules that can disrupt pathogenic mechanisms.
In conclusion, 2-amino-3-(difluoromethyl)-5-fluoro-6-nitropyridine (CAS No. 1804487-41-9) represents a significant advancement in pharmaceutical chemistry. Its structural features and chemical properties make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new methodologies for fluorinated compound synthesis, the utility of this compound is expected to expand further, contributing to the development of novel drugs that address unmet medical needs.
1804487-41-9 (2-Amino-3-(difluoromethyl)-5-fluoro-6-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)